Cas no 2101197-40-2 (4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide
• CAS No: 2101197-40-2
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5212994
• Update Time: 2025-08-04

4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N-(2-methylpropyl)-

• Inchi： 1S/C13H22N4O/c1-9(2)7-15-13(18)12-11(14)8-16-17(12)10-5-3-4-6-10/h8-10H,3-7,14H2,1-2H3,(H,15,18)
• InChI Key： XIWILKOLEPRBEL-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(C(NCC(C)C)=O)=C(N)C=N1

Additional information on 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide (CAS No. 2101197-40-2)

4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2101197-40-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of multiple functional groups, including an amino group, a cyclopentyl moiety, and an isobutyl substituent, contributes to its unique chemical properties and potential applications in drug discovery.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of bioactive molecules. In particular, 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide exhibits a promising profile for further exploration due to its complex substituent arrangement, which may enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the cyclopentyl group in this molecule may facilitate favorable interactions with protein targets, while the isobutyl side chain could contribute to hydrophobic interactions. Additionally, the amino group at the 4-position provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. For instance, preliminary studies have shown that derivatives of pyrazole-based compounds can modulate pathways involving cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as cyclopentanone and isobutyraldehyde. The introduction of the pyrazole ring is often achieved through condensation reactions with hydrazine derivatives or related reagents. The subsequent functionalization at the 5-position with a carboxamide group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide more efficiently and cost-effectively.

In terms of pharmacokinetic properties, early pharmacological profiling suggests that this compound may exhibit favorable solubility and metabolic stability, which are critical factors for drug efficacy. The presence of polar functional groups such as the amino and carboxamide moieties enhances water solubility, while the hydrophobic cyclopentyl and isobutyl groups contribute to membrane permeability. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

Furthermore, the drug discovery pipeline has increasingly relied on high-throughput screening (HTS) technologies to identify bioactive compounds. 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide has been tested in several HTS campaigns targeting inflammatory mediators and oncogenic pathways. Notably, it has shown promising results in inhibiting certain pro-inflammatory cytokines without significant off-target effects. This underscores its potential as a lead compound for developing novel therapeutics.

The structural diversity of pyrazole derivatives allows for extensive chemical modification to optimize pharmacological profiles. Researchers have explored various strategies to enhance potency, selectivity, and bioavailability. For example, incorporating fluorine atoms into the pyrazole ring has been shown to improve metabolic stability while maintaining biological activity. Similarly, modifications at the carboxamide position can fine-tune interactions with biological targets.

Recent publications highlight the role of computational modeling in accelerating drug discovery efforts involving complex molecules like 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide. Molecular dynamics simulations have provided insights into how this compound interacts with protein targets at an atomic level. These studies have guided rational design modifications aimed at improving binding affinity and reducing adverse effects.

The synthetic accessibility of this compound has also been enhanced by recent innovations in flow chemistry techniques. Continuous flow reactors enable high-throughput synthesis under controlled conditions, reducing reaction times and improving scalability. This approach has been particularly beneficial for producing complex pharmaceutical intermediates like 4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide, ensuring consistent quality and yield.

In conclusion,4-amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-5-carboxamide (CAS No. 2101197-40-2) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and exploring novel therapeutic applications through both experimental and computational approaches.